1-(3-(4-ethylphenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-methylpropan-1-one
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Description
1-(3-(4-ethylphenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C19H22N2O2 and its molecular weight is 310.397. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Research has shown the effectiveness of pyrazole derivatives in combating microbial infections. For instance, compounds related to the one have been synthesized and tested for their antimicrobial properties. These studies reveal that the structure of pyrazole derivatives plays a crucial role in their bioactivity, including antimicrobial effects against a range of bacteria and fungi. The synthesis and characterization of these compounds, including their biological activity assessments, provide valuable insights into their potential as antimicrobial agents (Hamed et al., 2020).
Synthesis of Novel Organic Compounds
Pyrazole derivatives serve as key intermediates in the synthesis of a wide variety of organic compounds with potential therapeutic and industrial applications. Studies have developed methods for synthesizing novel pyrazoline and imidazole derivatives with potential antimicrobial activity. These synthesis processes involve reactions with various hydrazines and other reagents, leading to compounds with significant biological activities. Such research demonstrates the versatility of pyrazole derivatives in organic synthesis and their contribution to the development of new therapeutic agents (Abdelrazek et al., 2010).
Materials Science Applications
In materials science, pyrazole derivatives have been explored for their potential in creating advanced materials. For example, they have been used in the synthesis of organic light-emitting diodes (OLEDs), where their structural properties can influence the efficiency and color properties of the OLEDs. This research area is significant for developing more efficient and durable displays and lighting solutions, highlighting the importance of pyrazole derivatives in modern materials science applications (Y. T. et al., 2001).
Properties
IUPAC Name |
1-[5-(4-ethylphenyl)-3-(furan-2-yl)-3,4-dihydropyrazol-2-yl]-2-methylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O2/c1-4-14-7-9-15(10-8-14)16-12-17(18-6-5-11-23-18)21(20-16)19(22)13(2)3/h5-11,13,17H,4,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUINCXPYDQMIIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=CO3)C(=O)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.